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Introduction

Potassium periodate (KIOa4) is an inorganic salt composed of a potassium cation (K*) and a
periodate anion (I047). It is a powerful oxidizing agent with significant applications in analytical
chemistry, organic synthesis, and various industrial processes. This technical guide provides a
comprehensive overview of the physical and chemical properties of potassium periodate
powder, with a focus on its appearance, structural characteristics, and key analytical
methodologies.

Physical and Chemical Properties

Potassium periodate is typically a white, odorless, crystalline powder.[1][2] It is stable under
normal conditions but acts as a strong oxidizer, especially in the presence of combustible
materials.[3]

Data Presentation: Quantitative Properties

The following tables summarize the key quantitative physical and chemical properties of
potassium periodate.

Table 1: General and Physical Properties
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Property Value Reference
Molecular Formula KlOa [1][4]
Molecular Weight 230.00 g/mol [2][4]
Appearance White crystalline powder [1]

Odor Odorless [11[2][4]
Density 3.618 g/cm3 [1]

Melting Point 582 °C (decomposes) [1][4]

Table 2: Solubility Data

Solubility ( g/100

Solvent Temperature (°C) mL) Reference
Water 0 0.17 [1]
Water 20 0.42 [1][4]
Water 80 4.44 [1]
Water 100 7.87 [1]
Ethanol Insoluble
Table 3: Crystallographic Data
Parameter Value Reference
Crystal System Tetragonal [1]
Space Group l41/a [1]

Experimental Protocols
Synthesis of Potassium Periodate
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A common laboratory-scale synthesis of potassium periodate involves the oxidation of
potassium iodate (KIOs) in an alkaline medium.

Experimental Workflow: Synthesis of Potassium Periodate
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Reaction

Potassium lodate (KIOs) solution Potassium Hydroxide (KOH) Chlorine gas (Cl2)

;
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Heat

Purification

Cooling and Precipitation
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Filtration
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Washing with cold water
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Drying

Potassium Periodate (K1O4) Powder
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Sample Preparation

Sample containing Mn2+ Acidification (e.g., H2SOa)

\

Prepared Sample

Oxidption

Addition of Potassium Periodate (KIOa4)

:

Heating

:

Development of Permanganate color

Analysis

Cooling to room temperature

:

Spectrophotometric Measurement (at ~525 nm)

Quantification of Manganese
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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